Cas no 900018-98-6 (1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE)

• Product Name: 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE
• CAS No: 900018-98-6
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• MDL: MFCD07021432
• CID: 5226619
• Update Time: 2025-10-30

1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE
• 1-{4-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]phenyl}ethan-1-one

• MDL： MFCD07021432
• Inchi： 1S/C19H27N3O2/c1-15(23)16-3-5-18(6-4-16)21-9-7-17(8-10-21)19(24)22-13-11-20(2)12-14-22/h3-6,17H,7-14H2,1-2H3
• InChI Key： KEYKQWMYBDKDNY-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(N2CCC(C(N3CCN(C)CC3)=O)CC2)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE

Professional Introduction to 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE and CAS No. 900018-98-6

1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 900018-98-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The detailed structure of this molecule includes several key functional groups, such as the 4-methylpiperazino moiety and the carbonyl group, which contribute to its complex reactivity and biological interactions.

The synthesis of 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 4-methylpiperazino group introduces a unique electronic environment that can influence the compound's interactions with biological targets. This aspect has been extensively studied in recent years, particularly in the context of developing novel pharmacological agents that target specific enzymes or receptors.

In recent years, there has been a surge in research focused on understanding the mechanisms by which such complex molecules interact with biological systems. The carbonyl group in 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE plays a crucial role in these interactions, often serving as a key site for hydrogen bonding or other forms of non-covalent binding. These interactions are critical for the compound's efficacy as a potential drug candidate, as they determine how well it can bind to its intended biological target.

The pharmaceutical industry has been particularly interested in exploring the potential of 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE for various therapeutic applications. For instance, studies have suggested that this compound may have utility in the treatment of neurological disorders, where its ability to modulate neurotransmitter activity could be leveraged. Additionally, its structural features make it a promising candidate for developing inhibitors of certain enzymes that are implicated in inflammatory responses or cancer progression.

The CAS number 900018-98-6 serves as a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized naming system is essential for ensuring consistency in research and development efforts across different laboratories and institutions. The use of CAS numbers also aids in regulatory compliance and helps to prevent confusion when discussing or handling chemical substances.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the biological activity of molecules like 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE before conducting expensive wet-lab experiments. These computational methods leverage large datasets and sophisticated algorithms to model how the compound might interact with various biological targets. Such predictions can significantly accelerate the drug discovery process by identifying promising candidates early on and guiding further optimization efforts.

The synthesis and characterization of 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE have also benefited from improvements in synthetic methodologies. Techniques such as flow chemistry and automated synthesis have made it possible to produce complex molecules more efficiently and with greater precision. These advancements not only reduce costs but also allow for the rapid exploration of chemical space, increasing the likelihood of discovering novel compounds with desirable properties.

In conclusion, 1-(4-(4-[(4-METHYLPIPERAZINO)CARBONYL]PIPERIDINO)PHENYL)-1-ETHANONE is a structurally intricate compound with significant potential in pharmaceutical applications. Its unique combination of functional groups, including the carbonyl group and the 4-methylpiperazino moiety, makes it an attractive candidate for further research and development. The ongoing studies into its biological activity and interaction mechanisms are expected to yield valuable insights into its therapeutic potential, contributing to the advancement of drug discovery efforts worldwide.